2-hydroxy-4,4-dimethylcyclopentan-1-one
Overview
Description
2-Hydroxy-4,4-dimethylcyclopentan-1-one (2H4DMCp1) is a cyclopentanone derivative that has been studied for its potential as a synthetic reagent in organic synthesis and as a therapeutic agent in various medical applications. 2H4DMCp1 has been studied extensively in the laboratory, with research focusing on its synthesis, mechanism of action, biochemical and physiological effects, applications in laboratory experiments, and future directions.
Scientific Research Applications
Fragrance Material Review
2-Hydroxy-4,4-dimethylcyclopentan-1-one, as part of the Ketones Cyclopentanones and Cyclopentenones group, has been reviewed for its use as a fragrance ingredient. This substance has been studied in terms of toxicology and dermatology, specifically regarding its physical properties and safety in fragrances (Scognamiglio et al., 2012).
Synthetic Applications in Sesquiterpenes
The synthesis of various cyclopentane derivatives, including this compound, has been explored for their potential as intermediates in creating the protoilludane skeleton of sesquiterpenes (Mdachi, 2004).
Analogue of Ibuprofen
A study demonstrated the synthesis of 'neoprofen,' an analogue of ibuprofen, highlighting the use of 3,3-dimethylcyclopentanes (neopentylenes) in pharmaceutical substances. This research exemplifies the unique molecular pharmacology of neopentylenes, including structures like this compound (Ramsubhag et al., 2016).
DNA Cross-Linking Studies
Investigations into the DNA cross-linking properties of 1,2,3,4-diepoxybutane (DEB), involving derivatives like this compound, have provided insights into the stereochemical effects on DNA-DNA cross-links, relevant for understanding the biological activities of such compounds (Park et al., 2005).
Asymmetric Transfer Hydrogenation
Research on the enantioselective mono reduction of cyclic 1,3-diketones, including derivatives of this compound, has been conducted. This work is significant for synthesizing hydroxy ketones, crucial building blocks in natural product synthesis (Metz et al., 2022).
properties
IUPAC Name |
2-hydroxy-4,4-dimethylcyclopentan-1-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O2/c1-7(2)3-5(8)6(9)4-7/h5,8H,3-4H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YIZXMQAADXVDOO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(C(=O)C1)O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
128.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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